![molecular formula C22H18ClNO5 B5462708 2-{2-[4-(acetyloxy)-2-chloro-5-methoxyphenyl]vinyl}-8-quinolinyl acetate](/img/structure/B5462708.png)
2-{2-[4-(acetyloxy)-2-chloro-5-methoxyphenyl]vinyl}-8-quinolinyl acetate
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Overview
Description
2-{2-[4-(acetyloxy)-2-chloro-5-methoxyphenyl]vinyl}-8-quinolinyl acetate, also known as AM251, is a selective antagonist of the cannabinoid receptor type 1 (CB1). It was first synthesized in 1999 by researchers at the University of Connecticut and has since been used extensively in scientific research.
Mechanism of Action
2-{2-[4-(acetyloxy)-2-chloro-5-methoxyphenyl]vinyl}-8-quinolinyl acetate is a competitive antagonist of the CB1 receptor, which is primarily found in the central nervous system. It binds to the receptor and blocks the binding of endogenous cannabinoids, such as anandamide and 2-arachidonoylglycerol. This results in a decrease in the activity of the endocannabinoid system and its downstream effects.
Biochemical and Physiological Effects:
The blockade of CB1 receptors by this compound has been shown to have several biochemical and physiological effects. It reduces the release of neurotransmitters such as dopamine and glutamate, which are involved in reward and memory processes. This compound also decreases food intake and increases energy expenditure, making it a potential target for the treatment of obesity. Additionally, it has been shown to have analgesic effects and to reduce the development of tolerance to opioids.
Advantages and Limitations for Lab Experiments
2-{2-[4-(acetyloxy)-2-chloro-5-methoxyphenyl]vinyl}-8-quinolinyl acetate has several advantages for use in lab experiments. It is highly selective for the CB1 receptor, allowing for specific modulation of the endocannabinoid system. It is also relatively stable and can be administered in various ways, including intraperitoneal injection and oral gavage. However, there are also limitations to its use. This compound has a short half-life and can be rapidly metabolized, requiring frequent dosing. Additionally, it has been shown to have off-target effects on other receptors, such as the serotonin 5-HT2 receptor.
Future Directions
There are several future directions for the use of 2-{2-[4-(acetyloxy)-2-chloro-5-methoxyphenyl]vinyl}-8-quinolinyl acetate in scientific research. One potential avenue is the investigation of its effects on neuroinflammation and neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, there is potential for the development of novel CB1 receptor antagonists with improved pharmacokinetic properties and selectivity. Finally, the role of the endocannabinoid system in the regulation of immune function and inflammation is an area of active research, and this compound may be a useful tool in this field.
Synthesis Methods
The synthesis of 2-{2-[4-(acetyloxy)-2-chloro-5-methoxyphenyl]vinyl}-8-quinolinyl acetate involves several steps, starting with the reaction of 2-chloro-5-methoxybenzaldehyde with 4-bromoanisole to yield 2-(4-bromo-2-methoxyphenyl)-5-methoxybenzaldehyde. This compound is then reacted with vinyl magnesium bromide to form 2-{2-[4-(2-methoxy-4-bromophenyl)vinyl]-5-methoxyphenyl}ethanol. The final step involves the acetylation of the hydroxyl group with acetic anhydride to yield this compound.
Scientific Research Applications
2-{2-[4-(acetyloxy)-2-chloro-5-methoxyphenyl]vinyl}-8-quinolinyl acetate has been used extensively in scientific research to investigate the role of the endocannabinoid system in various physiological processes. It has been shown to modulate pain, appetite, and memory, among other functions. This compound has also been used to study the effects of CB1 receptor antagonism on drug addiction and withdrawal.
Properties
IUPAC Name |
[2-[(E)-2-(4-acetyloxy-2-chloro-5-methoxyphenyl)ethenyl]quinolin-8-yl] acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClNO5/c1-13(25)28-19-6-4-5-15-7-9-17(24-22(15)19)10-8-16-11-20(27-3)21(12-18(16)23)29-14(2)26/h4-12H,1-3H3/b10-8+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USLVYEYPOZGROQ-CSKARUKUSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC2=C1N=C(C=C2)C=CC3=CC(=C(C=C3Cl)OC(=O)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1=CC=CC2=C1N=C(C=C2)/C=C/C3=CC(=C(C=C3Cl)OC(=O)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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